3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)-N-(thiazol-2-yl)propanamide

• IUPAC Name: 3-[1-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-3,5-dimethylpyrazol-4-yl]-N-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C17H20N6O2S/c1-9-10(2)19-16(21-15(9)25)23-12(4)13(11(3)22-23)5-6-14(24)20-17-18-7-8-26-17/h7-8H,5-6H2,1-4H3,(H,18,20,24)(H,19,21,25)
• InChI Key: IDRPWVREASPTTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=C(C(=N2)C)CCC(=O)NC3=NC=CS3)C)C
• Molecular Formula: C17H20N6O2S
• Molecular Weight: 372.4 g/mol

Description

3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)-N-(thiazol-2-yl)propanamide is a useful research compound. Its molecular formula is C17H20N6O2S and its molecular weight is 372.45. The purity is usually 95%.
BenchChem offers high-quality 3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)-N-(thiazol-2-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)-N-(thiazol-2-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Synthesis and Antimicrobial Evaluation : Research has demonstrated the synthesis of new derivatives incorporating pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole pendants to a pyrimidine ring, indicating moderate antimicrobial activity. This highlights the compound's relevance in developing antimicrobial agents (A. Farag, N. A. Kheder, Y. Mabkhot, 2009).

Anticancer Activity : Another study focused on the synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives, showing significant antitumor activity on the MCF-7 human breast adenocarcinoma cell line. This suggests potential applications in cancer therapy (Khaled R. A. Abdellatif et al., 2014).

Herbicidal Activity : The herbicidal activity of related compounds has been evaluated, with some demonstrating effective control over specific weeds. This opens avenues for agricultural applications, especially in weed management (Liu et al., 2008).

Chemical Synthesis and Utility

Novel Derivatives Synthesis : The chemical flexibility of similar pyrazole and pyrimidine structures has been exploited to synthesize a variety of derivatives. These compounds have been evaluated for different biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant effects, underscoring the compound's chemical utility in drug development (E. El-Sawy et al., 2014).